Cas no 2172172-82-4 (8-bromo-2,3,4,5-tetrahydro-1-benzoxepine-5-thiol)

• Product Name: 8-bromo-2,3,4,5-tetrahydro-1-benzoxepine-5-thiol
• CAS No: 2172172-82-4
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 5974241
• PubChem ID: 165950262
• Update Time: 2025-06-14

8-bromo-2,3,4,5-tetrahydro-1-benzoxepine-5-thiol Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2,3,4,5-tetrahydro-1-benzoxepine-5-thiol
• EN300-1288666
• 2172172-82-4

• Inchi： 1S/C10H11BrOS/c11-7-3-4-8-9(6-7)12-5-1-2-10(8)13/h3-4,6,10,13H,1-2,5H2
• InChI Key： ROCOPGKWPZDJOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCCCC2S

Computed Properties

• Exact Mass: 257.97140g/mol
• Monoisotopic Mass: 257.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2Ų

Additional information on 8-bromo-2,3,4,5-tetrahydro-1-benzoxepine-5-thiol

Comprehensive Overview of 8-bromo-2,3,4,5-tetrahydro-1-benzoxepine-5-thiol (CAS No. 2172172-82-4)

The compound 8-bromo-2,3,4,5-tetrahydro-1-benzoxepine-5-thiol (CAS No. 2172172-82-4) is a brominated heterocyclic derivative with a unique structural framework combining a benzoxepine core and a thiol functional group. This molecule has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and organic synthesis. The presence of both bromine and thiol moieties offers versatile reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for heterocyclic compounds like 8-bromo-2,3,4,5-tetrahydro-1-benzoxepine-5-thiol has surged, driven by their role in developing small-molecule therapeutics and bioconjugation strategies. Researchers are particularly interested in its potential as a pharmacophore for targeting neurological and inflammatory pathways. The compound's CAS number 2172172-82-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and catalysis.

From a synthetic perspective, the benzoxepine scaffold is prized for its conformational flexibility, which can enhance binding affinity in drug-receptor interactions. The thiol group further expands its utility, enabling click chemistry applications and protein modification. This dual functionality aligns with current trends in precision medicine and targeted drug delivery, where modular building blocks are essential for designing next-generation therapeutics.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring sustainable methods to synthesize 8-bromo-2,3,4,5-tetrahydro-1-benzoxepine-5-thiol, minimizing hazardous byproducts. Such efforts resonate with broader industry shifts toward eco-friendly synthesis and atom economy, addressing user queries about sustainable chemical production.

In summary, 8-bromo-2,3,4,5-tetrahydro-1-benzoxepine-5-thiol (CAS No. 2172172-82-4) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span drug development, materials science, and biotechnology, making it a compound of enduring interest to researchers and industry professionals alike.